Boc-Phe-(Alloc)Lys-PAB-PNP

• Molecular Formula: C38H45N5O11
• Molecular Weight: 747.8 g/mol
• InChI: InChI=1S/C38H45N5O11/c1-5-23-51-35(46)40-22-10-9-13-32(33(39)44)42(34(45)31(24-26-11-7-6-8-12-26)41-36(47)54-38(2,3)4)28-16-14-27(15-17-28)25-52-37(48)53-30-20-18-29(19-21-30)43(49)50/h5-8,11-12,14-21,31-32H,1,9-10,13,22-25H2,2-4H3,(H2,39,44)(H,40,46)(H,41,47)
• InChIKey: ZFWAEVQMHYNGJL-UHFFFAOYSA-N

Boc-Phe-(Alloc)Lys-PAB-PNP Overview

Boc-Phe-(Alloc)Lys-PAB-PNP (CAS: 1160844-44-9) is a synthetic, protected dipeptide linker comprising a phenylalanine-lysine (Phe-Lys) core. It is a key intermediate in the synthesis of antibody-drug conjugates (ADCs) and other targeted therapeutics. The compound features orthogonal protecting groups—a tert-butyloxycarbonyl (Boc) group at the N-terminus and an allyloxycarbonyl (Alloc) group on the lysine side-chain—along with a p-aminobenzyl (PAB) self-immolative spacer and a para-nitrophenyl (PNP) ester leaving group. These functional groups enable a controlled, stepwise conjugation strategy for attaching a cytotoxic payload to a monoclonal antibody (mAb) . Its molecular formula is C38H45N5O11 with a molecular weight of 747.8 g/mol .

Boc/Alloc orthogonal groups enable sequential deprotection

Phe-Lys dipeptide core reported cleavable by cathepsin B

Pre-activated PNP carbonate for amine-payload conjugation

Boc-Phe-(Alloc)Lys-PAB-PNP Substitution Limitations

In ADC development, linker selection is critical for controlling pharmacokinetics, stability, and payload release. The specific combination of orthogonal protecting groups in Boc-Phe-(Alloc)Lys-PAB-PNP—Boc and Alloc—dictates the sequence and conditions of conjugation reactions . Simply substituting with a linker that has different protecting groups, such as Fmoc or Cbz, or a different peptide sequence, such as Val-Cit, would fundamentally alter the synthesis and properties of the final ADC. These changes can lead to different drug-to-antibody ratios (DAR), altered plasma stability, and altered intracellular cleavage kinetics [1]. The following evidence details the specific, quantifiable differences that guide the selection of this compound over its closest analogs.

Cleavage motif

Phe-Lys dipeptide

Val-Cit kinetics may not directly transfer

Protection strategy

Orthogonal Boc/Alloc

Mono-protected linkers may compromise DAR control

• [1] Dubowchik GM, Firestone RA. Cathepsin B-sensitive dipeptide prodrugs. 1. A model study of structural requirements for efficient release of doxorubicin. Bioorg Med Chem Lett. 1998;8(23):3341-3346. View Source

Boc-Phe-(Alloc)Lys-PAB-PNP: Differentiation Evidence

Phe-Lys vs Val-Cit: Cathepsin B-Mediated Cleavage

The N-terminal protecting group on the Phe-Lys-PAB-PNP scaffold directly impacts the linker's molecular weight, which influences the final drug-to-antibody ratio (DAR) and the conjugate's overall hydrodynamic size. Replacing the Boc group with a larger Cbz group increases molecular weight. This is a direct comparison of the Boc-protected compound to its Cbz-protected analog, Cbz-Phe-(Alloc)Lys-PAB-PNP .

Phe-Lys vs Val-Cit (cathepsin B)

Class-level inference

Phe-Lys motif vs Val-Cit motif

30-fold faster release

Faster payload release context

Purified cathepsin B assay

Evidence Dimension	Molecular Weight
Target Compound Data	747.8 g/mol
Comparator Or Baseline	Cbz-Phe-(Alloc)Lys-PAB-PNP (MW: 781.8 g/mol)
Quantified Difference	-34.0 g/mol
Conditions	Calculated from molecular formula

Why This Matters

The lower molecular weight of the Boc-protected linker allows for a higher molar ratio of payload per unit mass of antibody, potentially enabling a more potent ADC with a given DAR.

Phe-Lys vs Val-Cit: Lysosomal Processing Efficiency

The Boc group in Boc-Phe-(Alloc)Lys-PAB-PNP is removed under acidic conditions (e.g., TFA), while the Alloc group is cleaved under mild, orthogonal conditions using a palladium catalyst. This contrasts with other common linker analogs. For instance, Fmoc-Phe-Lys(Boc)-PAB-PNP requires basic conditions (piperidine) for Fmoc removal . Another analog, (Ac)Phe-Lys(Alloc)-PABC-PNP, has an N-terminal acetyl group that is not cleavable, offering no opportunity for further N-terminal modification after Alloc removal .

Phe-Lys vs Val-Cit (lysosomal extract)

Cross-study comparable

Phe-Lys motif vs Val-Cit motif

Identical release rates

Benchmark lysosomal processing

Rat liver lysosomal extract

Evidence Dimension	N-Terminal Deprotection Conditions
Target Compound Data	Acidic (e.g., 95% TFA, 2.5% TIS, 2.5% H2O)
Comparator Or Baseline	Fmoc-Phe-Lys(Boc)-PAB-PNP (Basic: 20% piperidine in DMF)
Quantified Difference	Acidic vs. Basic labile
Conditions	Standard solid-phase peptide synthesis conditions

Why This Matters

The choice of protecting group strategy dictates the entire synthetic route and the compatibility of the linker with other functional groups on the antibody or payload. Boc chemistry allows for acid-labile protection that is orthogonal to the Pd-cleavable Alloc group, enabling a clean, sequential deprotection strategy [1].

• [1] Isidro-Llobet A, et al. Amino acid-protecting groups. Chem Rev. 2009;109(6):2455-2504. View Source

Boc/Alloc vs Cbz Orthogonal Protection Strategy

The use of a Boc protecting group over a more hydrophobic Fmoc group can influence the solubility and aggregation propensity of the final antibody-drug conjugate. While direct comparative data for Boc-Phe-(Alloc)Lys-PAB-PNP is not publicly available, class-level inferences from related dipeptide linkers can be made. Studies on Phe-Lys prodrugs have shown that the choice of protecting group significantly alters the solubility of the final conjugate [1]. The Boc group is generally considered to impart less hydrophobicity than the Fmoc group, which can lead to lower aggregation and better in vivo performance [2].

Boc vs Cbz protection

Class-level inference

Boc (mild acid) vs Cbz (hydrogenolysis)

Orthogonal deprotection compatibility

Supports sequential deprotection workflow

Synthesis route-dependent choice

Evidence Dimension	Solubility of Final Conjugate
Target Compound Data	Not directly available for this compound
Comparator Or Baseline	Fmoc-protected analogs generally lead to more hydrophobic conjugates
Quantified Difference	Not quantifiable without direct study
Conditions	Inferred from structure-property relationships of ADC linkers

Why This Matters

Aggregation of ADCs can lead to rapid clearance, reduced efficacy, and increased immunogenicity. A linker that promotes higher conjugate solubility is preferred for developing a drug with a favorable therapeutic window [2].

• [1] Dubowchik GM, Firestone RA. Cathepsin B-sensitive dipeptide prodrugs. 1. A model study of structural requirements for efficient release of doxorubicin. Bioorg Med Chem Lett. 1998;8(23):3341-3346. View Source
• [2] Beck A, et al. Strategies and challenges for the next generation of antibody-drug conjugates. Nat Rev Drug Discov. 2017;16(5):315-337. View Source

Boc-Phe-(Alloc)Lys-PAB-PNP Application Scenarios

ADC Synthesis with Orthogonal Amine Deprotection

This linker is ideally suited for the synthesis of ADCs that require a cathepsin B-cleavable dipeptide motif (Phe-Lys) and a defined, low-to-moderate drug-to-antibody ratio (DAR). The Boc group's smaller size compared to Cbz (as shown by the 34 g/mol MW difference) allows for a higher molar loading of payload per unit mass of antibody . This is particularly beneficial when aiming for a DAR of 2 or 4, as it minimizes the risk of aggregate formation often associated with more hydrophobic linkers [1]. The orthogonal Boc/Alloc protection enables a straightforward, stepwise conjugation: Alloc deprotection, drug attachment, Boc deprotection, and finally, conjugation to the antibody.

Cathepsin B-Cleavable Drug-Linker Synthesis

Boc-Phe-(Alloc)Lys-PAB-PNP is a key component in building homogeneous ADCs using bridging conjugation strategies. The orthogonal protecting groups (Boc and Alloc) allow for the sequential attachment of two different moieties, such as a drug and a fluorophore, or the controlled dimerization of the linker itself to create a more stable, non-cleavable connection to the antibody . The PAB spacer ensures that upon internalization, the payload is released efficiently following cathepsin B cleavage. This approach is favored in industrial settings for generating well-characterized ADCs with consistent and reproducible properties [2].

Comparative Studies of Cathepsin B Cleavage Kinetics

This compound is a practical choice for early-stage ADC development and proof-of-concept studies. Its commercial availability from multiple vendors (e.g., MedChemExpress, TargetMol) in research quantities (mg to g scale) facilitates rapid experimentation without the need for custom synthesis. The well-established chemistry for Boc and Alloc deprotection, combined with the cathepsin B-cleavable Phe-Lys sequence, provides a reliable and predictable platform for evaluating new antibody-payload combinations [1]. Researchers can quickly generate and screen multiple ADC candidates, focusing on the impact of the payload and antibody on efficacy and safety, while keeping the linker chemistry constant.

Application

Selection Property

Validation Focus

Orthogonal deprotection ADC assembly

Boc/Alloc orthogonal protecting groups

Sequential deprotection efficiency

Cathepsin B-cleavable linker synthesis

Phe-Lys dipeptide, PNP ester

Payload release kinetics

Cleavage kinetics SAR studies

Phe-Lys vs Val-Cit motif comparison

Enzymatic processing rate differential

Amine-payload functionalization

Pre-activated PNP carbonate

Conjugation stoichiometry and homogeneity

• [1] Beck A, et al. Strategies and challenges for the next generation of antibody-drug conjugates. Nat Rev Drug Discov. 2017;16(5):315-337. View Source
• [2] Jackson DY. Processes for Constructing Homogeneous Antibody Drug Conjugates. Org Process Res Dev. 2016;20(5):852-866. View Source